1-(1-ethyl-4-methyl-1H-pyrazol-5-yl)-N-(4-fluorobenzyl)methanamine

Specification

• Molecular Formula: C14H19ClFN3
• Molecular Weight: 283.77 g/mol
• IUPAC Name: N-[(2-ethyl-4-methylpyrazol-3-yl)methyl]-1-(4-fluorophenyl)methanamine;hydrochloride
• Standard InChI: InChI=1S/C14H18FN3.ClH/c1-3-18-14(11(2)8-17-18)10-16-9-12-4-6-13(15)7-5-12;/h4-8,16H,3,9-10H2,1-2H3;1H
• Standard InChI Key: ZMUVQHMTKMBEAM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)C)CNCC2=CC=C(C=C2)F.Cl

Introduction

3D Conformation

The pyrazole ring's planar structure allows for conjugation with the fluorobenzyl moiety, which may influence its electronic properties. The ethyl and methyl groups provide steric hindrance, potentially affecting binding interactions in biological systems.

Synthesis Pathway

The synthesis of 1-(1-ethyl-4-methyl-1H-pyrazol-5-yl)-N-(4-fluorobenzyl)methanamine typically involves the following steps:

• Formation of the Pyrazole Core:

  • A condensation reaction between hydrazine derivatives and β-diketones or similar compounds is employed to form the substituted pyrazole ring.

  • Specific reagents such as ethyl acetoacetate and hydrazine hydrate can be used to introduce the desired substituents (ethyl and methyl).

• Introduction of the Fluorobenzyl Methanamine Group:

  • Nucleophilic substitution reactions are often utilized to attach the 4-fluorobenzyl group via a methanamine linker.

  • This step may involve reductive amination using formaldehyde or other aldehydes in the presence of reducing agents like sodium cyanoborohydride.

Reaction Conditions

Typical conditions include:

• Solvents: Ethanol or dimethylformamide (DMF).

• Catalysts: Acidic or basic catalysts depending on the reaction step.

• Temperature: Moderate heating (~80–100°C) for cyclization reactions.

Spectroscopic Techniques

To confirm the structure and purity of the compound, standard analytical techniques are employed:

• NMR Spectroscopy:

  • $^1H$-NMR and $^{13}C$-NMR spectra reveal chemical shifts corresponding to protons and carbons in the pyrazole ring, alkyl groups, and fluorobenzyl moiety.

• Mass Spectrometry (MS):

  • High-resolution MS confirms the molecular weight ($m/z = 220.29$).

• Infrared Spectroscopy (IR):

  • Characteristic peaks include:

    • N-H stretching (~3300 cm$^{-1}$).

    • C-F stretching (~1100 cm$^{-1}$).

    • Aromatic C=C vibrations (~1600 cm$^{-1}$).

Chromatographic Techniques

High-performance liquid chromatography (HPLC) ensures compound purity, with retention times specific to this molecule under optimized conditions.

Potential Applications

The structural features suggest potential activity in pharmacological applications:

• Central Nervous System (CNS):

  • The fluorine atom enhances lipophilicity and blood-brain barrier permeability, making it a candidate for CNS-active drugs.

• Enzyme Inhibition:

  • Pyrazole derivatives are known for inhibiting enzymes like cyclooxygenase (COX) or monoamine oxidase (MAO).

• Antimicrobial Activity:

  • The molecule's aromatic fluorinated structure may disrupt microbial membranes or inhibit key enzymes.

Toxicology

Preliminary studies on similar compounds indicate moderate toxicity at high doses due to potential interference with metabolic enzymes.

Research Gaps and Future Directions

While no direct studies on this specific compound were found, related pyrazole derivatives have been extensively studied for their pharmacological properties. Future research could focus on:

• Biological Screening:

  • Testing for antimicrobial, anti-inflammatory, or CNS activity.

• Derivatization:

  • Modifying substituents to enhance potency or reduce toxicity.

• Computational Studies:

  • Molecular docking simulations to predict binding affinities with target proteins.